2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-naphthalen-1-ylacetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C30H24N4O2S/c1-18-14-19(2)16-21(15-18)34-29(36)28-27(23-11-5-6-12-25(23)32-28)33-30(34)37-17-26(35)31-24-13-7-9-20-8-3-4-10-22(20)24/h3-16,32H,17H2,1-2H3,(H,31,35)
• InChI Key: INBBXRVNGNXHIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NC5=CC=CC6=CC=CC=C65)C
• Molecular Formula: C30H24N4O2S
• Molecular Weight: 504.6 g/mol
• CAS No.: 536705-77-8

Description

2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-naphthalen-1-ylacetamide is a useful research compound. Its molecular formula is C30H24N4O2S and its molecular weight is 504.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Pyrimido[5,4-b]indole Derivatives : Methyl 3-amino-1H-indole-2-carboxylates reacted with aryl isocyanates and isothiocyanates to form 5H-pyrimido[5,4-b]indole derivatives. These reactions are significant in forming structurally complex molecules, potentially including compounds like 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-naphthalen-1-ylacetamide (Shestakov et al., 2009).

Biological Activity and Pharmacological Applications

• Inhibition of Thymidylate Synthase : Novel 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines, structurally similar to the queried compound, were synthesized as potential inhibitors of thymidylate synthase (TS) and as antitumor/antibacterial agents. These compounds demonstrated significant inhibitory activity against human TS (Gangjee et al., 1996).

Computational Predictions and Experimental Confirmations

• Anxiolytic Activity Prediction and Confirmation : Simple amides of 2-oxyindolin-3-glyoxylic acid derivatives, with structural similarities to the queried compound, were predicted for anxiolytic activity using computer software and later confirmed experimentally. These studies indicate the potential of such compounds in developing anxiolytic medications (Lutsenko et al., 2013).

Material Science Applications

• Synthesis and Characterization of Polyimides : Polyimides containing naphthalene pendant groups and flexible ether linkages, which are structurally related to the queried compound, were synthesized and characterized. These materials demonstrated significant thermal stability and potential for advanced material applications (Wang & Leu, 2000).